
An In-depth Technical Guide to the Physical
Properties of Dipropyl Succinate

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Dipropyl succinate

CAS No.: 925-15-5

Cat. No.: B167177

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical properties of dipropyl
succinate, specifically its boiling and melting points. The information herein is compiled for use

by researchers, scientists, and professionals in drug development who may utilize this chemical

compound in their work. This document presents quantitative data in a structured format,

outlines relevant experimental methodologies, and includes a visual workflow for property

determination.

Core Physical Properties of Dipropyl Succinate
Dipropyl succinate, also known by its IUPAC name dipropyl butanedioate, is an ester of

succinic acid and propanol.[1] It exists as a clear, colorless liquid at room temperature and is

soluble in ether but insoluble in water.[2][3] The key physical properties of dipropyl succinate
are summarized in the table below.
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Physical Property Value Conditions

Boiling Point 250.8 °C at 760 mmHg[4]

251 °C Not specified[1]

Melting Point -5.9 °C Not specified[2][3]

-6 °C Not specified[1]

Experimental Protocols for Physical Property
Determination
While specific experimental protocols for dipropyl succinate are not readily available in the

provided literature, the following are generalized, detailed methodologies for determining the

boiling and melting points of liquid esters, which are directly applicable.

2.1. Determination of Boiling Point via Distillation

The boiling point of a liquid ester such as dipropyl succinate can be accurately determined

using the distillation method. This method is suitable for determining the boiling point of a pure

substance or for separating components of a liquid mixture.

Apparatus:

Round-bottom flask

Heating mantle or sand bath

Distillation head (still head)

Condenser (Liebig, Graham, or Allihn)

Thermometer and adapter

Receiving flask

Boiling chips or magnetic stirrer
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Clamps and stands

Procedure:

Assembly: Assemble the distillation apparatus in a fume hood. The round-bottom flask is

placed in the heating mantle, and the distillation head is fitted to the flask. The thermometer

is inserted into the distillation head with the top of the bulb level with the side arm leading to

the condenser. The condenser is attached to the side arm and connected to a water source

(water in at the bottom, out at the top). A receiving flask is placed at the end of the

condenser.

Sample Preparation: Place a known volume of dipropyl succinate into the round-bottom

flask, ensuring it is no more than two-thirds full. Add a few boiling chips or a magnetic stir bar

to ensure smooth boiling.

Heating: Begin heating the sample gently. The liquid will start to vaporize and the vapor will

rise into the distillation head.

Equilibrium and Measurement: The temperature on the thermometer will rise and then

stabilize as the vapor condenses and drips into the receiving flask. The stable temperature at

which the liquid is actively distilling is recorded as the boiling point.[5] It is crucial that the

thermometer bulb is fully immersed in the vapor to obtain an accurate reading.

Data Recording: Record the atmospheric pressure at the time of the experiment, as boiling

point is dependent on pressure. The observed boiling point can be corrected to standard

pressure if necessary.

2.2. Determination of Melting Point (Freezing Point)

For a substance that is liquid at room temperature, the "melting point" is more accurately

described as the freezing point. A common method for determining the freezing point is through

controlled cooling.

Apparatus:

Test tube
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Beaker

Cooling bath (e.g., ice-water or dry ice-acetone)

Thermometer or temperature probe

Stirring rod or magnetic stirrer

Procedure:

Sample Preparation: Place a sample of dipropyl succinate into a test tube.

Cooling Setup: Immerse the test tube in a cooling bath. The cooling bath should be at a

temperature significantly lower than the expected freezing point.

Cooling and Stirring: Continuously stir the liquid sample with a stirring rod or magnetic stirrer

while monitoring the temperature with a thermometer or temperature probe.

Observation of Freezing: As the liquid cools, the temperature will decrease. When the

substance begins to freeze, the temperature will plateau. This is because the heat of fusion

is released, counteracting the cooling.

Data Recording: The constant temperature at which the liquid and solid phases are in

equilibrium is recorded as the freezing point (melting point).

A more precise method for determining melting points of solids involves using a capillary tube

and a melting point apparatus.[6][7][8] For a substance like dipropyl succinate, this would

involve first freezing a sample and then determining the melting point of the solid.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the experimental determination of the

boiling and melting points of dipropyl succinate.
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Boiling Point Determination Melting Point (Freezing Point) Determination

Start: Obtain Dipropyl Succinate Sample

Set up Distillation Apparatus

Heat Sample Gently

Observe Vapor Condensation and Temperature

Record Stable Boiling Temperature

End: Boiling Point Determined

Start: Obtain Dipropyl Succinate Sample

Place Sample in Test Tube with Thermometer

Cool Sample in a Cooling Bath

Stir and Monitor Temperature

Observe Temperature Plateau During Freezing

Record Freezing Point Temperature

End: Melting Point Determined

Click to download full resolution via product page

Caption: Workflow for determining the boiling and melting points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b167177?utm_src=pdf-custom-synthesis#bc-rfq
http://www.stenutz.eu/chem/solv6.php?name=di-n-propyl+succinate
https://www.echemi.com/products/pid_Rock33791-dipropylsuccinate.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3190759.htm
https://www.chemnet.com/Products/supplier.cgi?f=pclist&lang=en&site=chemnet&skey=925-15-5%20dipropylsuccinate&use_cas=1&p=&region=United%20States
https://www.chemnet.com/Products/supplier.cgi?f=pclist&lang=en&site=chemnet&skey=925-15-5%20dipropylsuccinate&use_cas=1&p=&region=United%20States
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.benchchem.com/product/b167177/docs#an-in-depth-technical-guide-to-the-physical-properties-of-dipropyl-succinate
https://www.benchchem.com/product/b167177/docs#an-in-depth-technical-guide-to-the-physical-properties-of-dipropyl-succinate
https://www.benchchem.com/product/b167177/docs#an-in-depth-technical-guide-to-the-physical-properties-of-dipropyl-succinate
https://www.benchchem.com/product/b167177/docs#an-in-depth-technical-guide-to-the-physical-properties-of-dipropyl-succinate
https://www.benchchem.com/product/b167177?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167177?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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